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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B15570728

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the proper disposal procedures
for ISAM-140, a potent and selective A2B adenosine receptor antagonist. While a specific
Safety Data Sheet (SDS) with detailed disposal instructions for ISAM-140 is not publicly
available, this document outlines a safe and compliant disposal workflow based on its known
properties and general laboratory chemical waste guidelines.

Key Properties and Safety Information for ISAM-140

A clear understanding of the chemical's properties is the first step toward safe handling and
disposal. The following table summarizes essential data for ISAM-140.
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Property Value Source

()-Isopropyl 4-(Furan-2-yl)-2-

) methyl-1,4-dihydrobenzo-[1] ) )
Chemical Name o o Sigma-Aldrich
[2]imidazo[1,2-a]pyrimidine-3-

carboxylate
CAS Number 932191-62-3 Sigma-Aldrich[3]
Molecular Formula C19H19N303 Tocris Bioscience
Molecular Weight 337.37 g/mol Tocris Bioscience
Appearance White to beige powder Sigma-Aldrich[3]
Solubility DMSO: 5 mg/mL (warmed) Sigma-Aldrich[3]
Storage Class 11 - Combustible Solids Sigma-Aldrich[3]
Storage Temp. 2-8°C Sigma-Aldrich[3]

Step-by-Step Disposal Protocol for ISAM-140

The following protocol is a general guideline. Researchers must always consult and adhere to
their institution's specific waste disposal policies and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling ISAM-140, ensure you are wearing appropriate PPE, including:
o Safety glasses or goggles

¢ Chemical-resistant gloves

e Alab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

e Solid Waste:
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o Place solid ISAM-140 waste, including contaminated items like weigh boats and filter
paper, into a designated hazardous waste container for combustible solids.

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

e Liquid Waste (Solutions):

o If ISAM-140 has been dissolved in a solvent (e.g., DMSO), the entire solution is
considered hazardous waste.

o Collect the solution in a clearly labeled, leak-proof container. The label should identify all
chemical components and their approximate concentrations.

o Segregate this waste based on the solvent's hazard class (e.g., flammable liquids).
Step 3: Waste Container Labeling
Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "ISAM-140" and any solvents.

The approximate quantity of the waste.

The date the waste was first added to the container.

The specific hazards (e.g., "Combustible Solid").

Step 4: Storage of Waste

Store waste containers in a designated and properly ventilated satellite accumulation area.
e Ensure containers are tightly sealed to prevent leaks or spills.

e Store in a secondary containment bin to mitigate the impact of any potential leaks.

o Keep combustible solids away from ignition sources.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 5: Arranging for Disposal

» Contact your institution's EHS or a certified hazardous waste disposal company to arrange
for the pickup and disposal of the waste.

e Provide them with a complete and accurate description of the waste.
Important Considerations:

o Never dispose of ISAM-140, in either solid or liquid form, down the drain.

e Do not dispose of ISAM-140 in regular trash.

¢ In case of a spill, follow your laboratory's established spill response procedure.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of ISAM-
140.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/product/b15570728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: ISAM-140 Wast@

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Waste Form

Solid ISAM-140 or ISAM-140 Solution
Contaminated Materials (e.g., in DMSO)

Place in Labeled Place in Labeled

‘Combustible Solids' Solvent Waste Container
Waste Container (e.g., 'Flammable Liquids')

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
EHS or Certified Vendor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ISAM-140 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of ISAM-140, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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